Cas no 1432053-82-1 (1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide)

1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide is a high-purity chemical compound primarily used in pharmaceutical and agrochemical research. Its key structural features include a brominated pyridine ring and a trifluoromethyl group, enhancing its reactivity and binding affinity in molecular interactions. The hydrobromide salt form improves solubility and stability, making it suitable for synthetic applications. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in kinase inhibitor and CNS-targeted drug discovery. Its well-defined crystalline structure ensures consistent performance in reactions, while the presence of both bromine and trifluoromethyl groups offers strategic sites for further functionalization. Strict quality control measures guarantee high batch-to-batch reproducibility.

1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide structure

1432053-82-1 structure

Product Name:1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide

CAS No:1432053-82-1

MF:C₁₁H₁₄Br₂F₃N₃

MW:405.052171230316

CID:4700268

Update Time:2025-05-19

1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide Chemical and Physical Properties

Names and Identifiers

- 1-[5-Bromo-3-(trifluoromethyl)pyridin-2-yl]-4-methylpiperazine hydrobromide
- 1-[5-bromo-3-(trifluoromethyl)-2-pyridyl]-4-methyl-piperazine hydrobromide
- PC400691
- 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide
- Inchi： 1S/C11H13BrF3N3.BrH/c1-17-2-4-18(5-3-17)10-9(11(13,14)15)6-8(12)7-16-10;/h6-7H,2-5H2,1H3;1H
- InChI Key： UHFWWJBRTKYDDS-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(C(F)(F)F)=C1)N1CCN(C)CC1.Br

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 279
Topological Polar Surface Area: 19.4

1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B113300-250mg	1-[5-Bromo-3-(trifluoromethyl)-2-pyridyl]-4-methyl-piperazine hydrobromide	1432053-82-1		250mg	$ 280.00	2022-06-07
TRC	B113300-500mg	1-[5-Bromo-3-(trifluoromethyl)-2-pyridyl]-4-methyl-piperazine hydrobromide	1432053-82-1		500mg	$ 465.00	2022-06-07

1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide Related Literature

1. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
4. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
5. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847

Additional information on 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide

1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide: A Comprehensive Overview

1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide (CAS No. 1432053-82-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated pyridyl and trifluoromethyl groups, exhibits versatile applications in drug discovery and material science. Its molecular structure combines a piperazine core with a pyridine derivative, making it a valuable intermediate for synthesizing bioactive molecules.

The compound's hydrobromide salt form enhances its stability and solubility, which is crucial for laboratory and industrial applications. Researchers are particularly interested in its potential as a building block for designing novel small-molecule inhibitors and ligands. The presence of both bromo and trifluoromethyl substituents contributes to its electronic and steric properties, enabling selective interactions in biological systems.

In recent years, the demand for 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide has surged due to its relevance in medicinal chemistry. It is frequently employed in the synthesis of kinase inhibitors and GPCR modulators, addressing key challenges in oncology and neurology. The compound's structural versatility allows for modifications that optimize pharmacokinetic profiles, a hot topic in drug development circles.

From an industrial perspective, CAS 1432053-82-1 is valued for its role in high-throughput screening (HTS) libraries. Its compatibility with parallel synthesis techniques accelerates the discovery of lead compounds, aligning with the pharmaceutical industry's push for faster R&D cycles. Additionally, its agrochemical applications are being explored, particularly in designing pesticide intermediates with improved efficacy and environmental safety.

The synthesis of 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide typically involves multi-step reactions, including halogenation and amination processes. Advanced purification techniques, such as preparative HPLC, ensure high purity (>98%), meeting the stringent requirements of pharmaceutical-grade materials. Analytical methods like NMR and LC-MS are routinely used for quality control.

Market trends indicate growing interest in custom synthesis services for this compound, driven by the rise of contract research organizations (CROs). Its patent landscape reveals ongoing innovations in derivative formulations, particularly for CNS-targeting drugs. As the pharmaceutical industry prioritizes precision medicine, the demand for structurally diverse intermediates like 1432053-82-1 is expected to expand.

Environmental and regulatory considerations are also shaping the use of 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide. The compound's green chemistry profile is under evaluation, with efforts to optimize synthetic routes for reduced waste generation. Regulatory compliance with REACH and FDA guidelines remains a critical focus for manufacturers.

In summary, 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrobromide (CAS 1432053-82-1) represents a cutting-edge chemical entity with broad interdisciplinary relevance. Its applications span from drug discovery to material science, reflecting the compound's adaptability to evolving scientific needs. As research continues to uncover new functionalities, this compound is poised to remain a keystone intermediate in modern chemistry.